N-(1-{[(4-bromoanilino)carbothioyl]amino}-2,2,2-trichloroethyl)-2-fluorobenzamide

Specification

• CAS No.: 6131-12-0
• Molecular Formula: C16H12BrCl3FN3OS
• Molecular Weight: 499.6 g/mol
• IUPAC Name: N-[1-[(4-bromophenyl)carbamothioylamino]-2,2,2-trichloroethyl]-2-fluorobenzamide
• Standard InChI: InChI=1S/C16H12BrCl3FN3OS/c17-9-5-7-10(8-6-9)22-15(26)24-14(16(18,19)20)23-13(25)11-3-1-2-4-12(11)21/h1-8,14H,(H,23,25)(H2,22,24,26)
• Standard InChI Key: LOWPNGCUZMLVSW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=C(C=C2)Br)F
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=C(C=C2)Br)F

Introduction

N-(1-{[(4-bromoanilino)carbothioyl]amino}-2,2,2-trichloroethyl)-2-fluorobenzamide is a complex organic compound that combines several functional groups, including a trichloroethyl moiety, a carbothioyl group, and a bromoanilino group, attached to a fluorobenzamide backbone. This compound is of interest due to its potential applications in organic synthesis and biological research.

Synthesis

The synthesis of N-(1-{[(4-bromoanilino)carbothioyl]amino}-2,2,2-trichloroethyl)-2-fluorobenzamide typically involves a multi-step process. It begins with the formation of the trichloroethylamine intermediate, which is then reacted with a carbothioylating agent to introduce the carbothioyl group. Subsequent reaction with 4-bromoaniline forms the desired compound. The synthesis requires careful control of reaction conditions to ensure high yield and purity.

Biological and Chemical Applications

While specific biological applications of N-(1-{[(4-bromoanilino)carbothioyl]amino}-2,2,2-trichloroethyl)-2-fluorobenzamide are not widely documented, compounds with similar structures are often investigated for their potential in drug development and as reagents in organic synthesis. The presence of the bromoanilino and fluorobenzamide groups suggests potential interactions with biological targets, which could be explored further in research settings.